N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide

• IUPAC Name: N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H29N5O2/c1-3-26(4-2)22(29)19-7-5-17(6-8-19)15-25-21(28)18-9-13-27(14-10-18)20-16-23-11-12-24-20/h5-8,11-12,16,18H,3-4,9-10,13-15H2,1-2H3,(H,25,28)
• InChI Key: MINIMRHDSZRDRN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It has been widely used in scientific research to study the roles of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide acts as a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the body. By blocking the adenosine A1 receptor, N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide prevents the binding of adenosine, which is an endogenous ligand of the receptor. This leads to a decrease in the activation of downstream signaling pathways, which can have various physiological and pathological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide depend on the specific tissues and organs in which it is used. In general, N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide has been shown to have effects on the cardiovascular system, nervous system, and immune system. For example, it has been shown to decrease blood pressure, increase heart rate, and have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for specific targeting of this receptor. Another advantage is its relatively low toxicity, which makes it suitable for use in vivo. However, one limitation is its low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for research on N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide. One direction is to study its effects in different animal models of diseases, such as cardiovascular diseases and neurological disorders. Another direction is to explore its potential therapeutic effects in these diseases, and to develop more potent and selective adenosine A1 receptor antagonists. Additionally, it may be useful to investigate the effects of N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide on other adenosine receptors and their downstream signaling pathways.

Synthesis Methods

N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide can be synthesized by several methods, including the reaction of 1,2,3,6-tetrahydro-4-pyridinone with 4-(diethylcarbamoyl)benzyl chloride, followed by the reaction with 2-bromo-1-(4-pyrazinyl)piperidine. Another method involves the reaction of 4-(diethylcarbamoyl)benzylamine with 2-bromo-1-(4-pyrazinyl)piperidine, followed by the reaction with 1,2,3,6-tetrahydro-4-pyridinone.

Scientific Research Applications

N-[[4-(diethylcarbamoyl)phenyl]methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide has been widely used in scientific research to study the roles of adenosine receptors in various physiological and pathological processes, such as cardiovascular diseases, neurological disorders, and cancer. It has been shown to have potential therapeutic effects in these diseases by blocking the adenosine A1 receptor.